Cas no 2034355-90-1 (6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone)

• Product Name: 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone
• CAS No: 2034355-90-1
• MF: C₁₇H₁₄N₂O₂S
• MW: 310.370262622833
• CID: 5378555
• Update Time: 2025-11-03

6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone

• Inchi： 1S/C17H14N2O2S/c20-17(19-8-7-15-14(11-19)10-18-21-15)13-5-3-12(4-6-13)16-2-1-9-22-16/h1-6,9-10H,7-8,11H2
• InChI Key： JNRNMOSUCUVJFO-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NOC=2CC1)(C1=CC=C(C2SC=CC=2)C=C1)=O

Additional information on 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone

Introduction to 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone (CAS No. 2034355-90-1)

6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone, a compound with the CAS number 2034355-90-1, is a novel and structurally unique molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of heterocyclic compounds and features a complex molecular architecture that combines an oxazolopyridine core with a thiophene moiety. The intricate structure of this molecule endows it with a range of potential biological activities and therapeutic applications.

The 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone has been the subject of several recent studies aimed at elucidating its pharmacological properties and potential therapeutic uses. One of the key areas of interest is its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs that could be used to treat conditions like rheumatoid arthritis and other autoimmune diseases.

The structural features of 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone contribute to its unique biological profile. The oxazolopyridine core provides a rigid scaffold that can interact with specific protein binding sites, while the thiophene moiety adds hydrophobicity and aromatic character, which can enhance the compound's ability to penetrate cell membranes and bind to target proteins. These properties make it an attractive candidate for drug development.

Recent advancements in computational chemistry have also played a crucial role in understanding the molecular interactions of 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone. Molecular docking studies have provided insights into the binding modes and key interactions between this compound and its target proteins. These studies have helped identify specific residues and regions on the protein surface that are critical for the compound's activity.

Furthermore, 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-ylphenyl)methanone has been evaluated for its pharmacokinetic properties. Preliminary data suggest that it has favorable absorption, distribution, metabolism, excretion (ADME) characteristics. This is an important consideration for drug development as compounds with poor pharmacokinetic profiles often fail to progress through clinical trials due to issues such as low bioavailability or rapid clearance from the body.

Clinical trials are currently underway to further assess the safety and efficacy of 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(4-thiophen-2-y lphenyl)methanone in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential as a treatment for various diseases.

In conclusion, 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-y l-(4-thiophen - 2 - ylpheny l) methanone (CAS No. 2034355 - 90 - 1) represents a promising molecule with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, this compound may emerge as a valuable therapeutic agent in the treatment of various diseases.